Cas no 1904012-72-1 (Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate)
Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[3-[[2-(thiolan-3-yloxy)pyridine-3-carbonyl]amino]propyl]carbamate
- AKOS025349113
- tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate
- 1904012-72-1
- tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate
- F6475-7888
- Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate
-
- Inchi: 1S/C18H27N3O4S/c1-18(2,3)25-17(23)21-10-5-9-19-15(22)14-6-4-8-20-16(14)24-13-7-11-26-12-13/h4,6,8,13H,5,7,9-12H2,1-3H3,(H,19,22)(H,21,23)
- InChI Key: IRRFTYGGCRCQCK-UHFFFAOYSA-N
- SMILES: S1CCC(C1)OC1C(=CC=CN=1)C(NCCCNC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 381.17222752g/mol
- Monoisotopic Mass: 381.17222752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 115Ų
Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6475-7888-2μmol |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-5μmol |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-10μmol |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-20μmol |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-1mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-2mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-3mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-4mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-5mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6475-7888-10mg |
tert-butyl N-(3-{[2-(thiolan-3-yloxy)pyridin-3-yl]formamido}propyl)carbamate |
1904012-72-1 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate
Introduction to Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate (CAS No. 1904012-72-1)
Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate, identified by its CAS number 1904012-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a tetrahydrothiophen-3-yl moiety linked through an oxygen atom to a nicotinamido group. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular medicine.
The carbamate functional group at the end of the molecular chain introduces a specific reactivity that can be exploited in synthetic chemistry, enabling the formation of various derivatives with tailored biological activities. This structural complexity makes Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate a promising candidate for further investigation in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such molecules interact with biological targets, providing insights that could accelerate the development of novel therapeutic agents.
In the context of contemporary research, this compound has been studied for its potential role in modulating biological pathways associated with neurological disorders. The tetrahydrothiophen-3-yl ring, known for its presence in various bioactive natural products, is particularly interesting due to its ability to engage with specific receptors and enzymes. Additionally, the nicotinamido group suggests a possible relationship with nicotinic acetylcholine receptors, which are implicated in conditions such as Alzheimer's disease and nicotine addiction. These findings align with the broader trend in pharmaceutical research towards identifying small molecules that can interact selectively with disease-relevant targets.
The synthesis of Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the introduction of the tetrahydrothiophen-3-yl group via nucleophilic substitution or metal-catalyzed coupling reactions, followed by the formation of the oxygen linkage to the nicotinamido moiety. The final step involves the installation of the carbamate group, which can be achieved through various methods such as phosgene derivatives or solid-phase peptide synthesis techniques. These synthetic strategies underscore the importance of innovative methodologies in constructing complex molecules like this one.
From a biochemical perspective, Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate exhibits interesting pharmacokinetic properties that make it suitable for further exploration as a drug candidate. Studies have shown that compounds with similar structural features often demonstrate good solubility and metabolic stability, which are critical factors for oral bioavailability. Furthermore, the presence of multiple hydrogen bond donors and acceptors enhances its potential for binding to biological targets through hydrogen bonding interactions. These characteristics are particularly valuable in designing molecules that require precise control over their three-dimensional structure to optimize binding affinity.
The potential applications of Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate extend beyond neurological disorders. Research is ongoing into its possible use as an intermediate in the synthesis of more complex pharmacological agents targeting other diseases such as cancer and inflammatory conditions. The versatility of this compound lies in its modular design, which allows chemists to modify specific parts of the molecule while retaining its core pharmacological properties. This flexibility is essential for developing drug candidates that can be rapidly optimized through structure-based drug design approaches.
In conclusion, Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of cutting-edge synthetic techniques and computational methods has enabled researchers to explore its potential applications more effectively than ever before. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics that address some of today's most challenging medical conditions.
1904012-72-1 (Tert-butyl (3-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)propyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)